Cas no 98195-16-5 (1-benzyl-2,6-dimethylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2,6-dimethylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-16-5
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 1993135
• PubChem ID: 179017
• Update Time: 2025-04-21

1-benzyl-2,6-dimethylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2,6-dimethylpiperidine-2,6-dicarbonitrile
• 98195-16-5
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2,6-dimethyl-
• DTXSID90913392

• Inchi： 1S/C16H19N3/c1-15(12-17)9-6-10-16(2,13-18)19(15)11-14-7-4-3-5-8-14/h3-5,7-8H,6,9-11H2,1-2H3
• InChI Key： VXVWHDYLWGPPOU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)(C)CCCC1(C#N)C

Computed Properties

• Exact Mass: 253.158
• Monoisotopic Mass: 253.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.563